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Usaramine Overview & Key Properties

Usaramine is a natural product belonging to the pyrrolizidine alkaloid class [1]. The table below

summarizes its known physicochemical properties, which are foundational for understanding its solubility

behavior.

Property Value / Description

Molecular Formula C₁₈H₂₅NO₆ [1]

Molecular Weight 351.3942 g/mol [1]

CAS Number 15503-87-4 [1]

Purity ≥98% (for research-grade material) [1]

Appearance White to off-white solid powder [1]

LogP -0.14 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor Count 7 [1]
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A negative LogP value suggests that Usaramine is more hydrophilic than hydrophobic. However, this does

not guarantee high aqueous solubility, as solid-state properties (crystallinity, melting point) also greatly

influence dissolution [2] [3].

Solubility Data & Preparation Protocols

The following table provides quantitative solubility data for Usaramine in various solvents, which is critical

for planning experiments. Note that these values are typically measured at room temperature unless specified

otherwise.

Solvent
Solubility
(mg/mL)

Solubility
(mM)

Notes

DMSO ~100 mg/mL ~284.58 mM Primary stock solution [1]

Formulation
1

≥ 2.5 mg/mL ≥ 7.11 mM 10% DMSO + 40% PEG300 + 5% Tween80 +

45% Saline [1]

Formulation
2

≥ 2.5 mg/mL ≥ 7.11 mM 10% DMSO + 90% (20% SBE-β-CD in Saline)

[1]

Formulation
3

≥ 2.5 mg/mL ≥ 7.11 mM 10% DMSO + 90% Corn Oil [1]

Here are detailed protocols for preparing working solutions based on the data above.

Protocol 1: Preparing a DMSO Stock Solution

Weighing: Accurately weigh the required amount of Usaramine powder.

Dissolution: Add the powder to a volumetric vial and add pure DMSO to achieve the desired
concentration (e.g., 25 mg/mL).

Mixing: Vortex or sonicate the mixture until the solid is completely dissolved, yielding a clear stock
solution.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-
thaw cycles. Store at -20°C or -80°C [1].
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Protocol 2: Preparing an Aqueous Working Solution (Using
Formulation 1)

This protocol uses co-solvents and surfactants to achieve solubility in a primarily aqueous environment.

Sequential Addition is Critical: Add the co-solvents in the order listed below, mixing evenly after each

addition [1].

To 400 µL of PEG300, add 100 µL of a 25 mg/mL DMSO stock solution of Usaramine. Mix well.

Add 50 µL of Tween-80 to the mixture from step 1. Mix well.
Add 450 µL of normal saline (0.9% sodium chloride in water) to adjust the final volume to 1 mL. Mix

thoroughly. The final solution will contain 2.5 mg/mL Usaramine in 10% DMSO, 40% PEG300, 5%
Tween80, and 45% Saline [1].

Troubleshooting FAQs

Q1: My Usaramine solution has precipitated upon dilution into the aqueous buffer. What should I do?

A: This is a common issue with compounds at the edge of their solubility limit.

Verify Concentrations: Ensure you have not exceeded the solubility limit of 2.5 mg/mL in your final
aqueous formulation.

Slow, Dilution: Try a more gradual dilution. Add your DMSO stock solution to the aqueous
component drop-wise under constant vigorous stirring or vortexing.

Change Solubilization Strategy: Consider using a different formulation, such as Formulation 2
which uses sulfobutyl ether beta-cyclodextrin (SBE-β-CD), a common complexing agent used to

enhance the aqueous solubility of poorly soluble drugs [1] [3].

Q2: Why is there such variability in reported solubility values between different laboratories? A:

Experimental measurement of solubility is prone to systematic error. The standard deviation in inter-

laboratory measurements can range between 0.5 and 1.0 log unit, meaning reported solubility can vary by a

factor of 3 to 10 between labs [2]. This variability can be due to differences in the compound's solid-state

form (e.g., amorphous vs. crystalline), experimental methodology, temperature control, and data analysis

techniques [2].

Q3: What are the advanced strategies for improving the solubility of challenging compounds like

Usaramine? A: Beyond the co-solvent methods described, several advanced techniques are used in drug

development:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.invivochem.com/usaramine.html
https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://www.invivochem.com/usaramine.html
https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://www.invivochem.com/usaramine.html
https://www.sciencedirect.com/science/article/pii/S2211383524003484
https://www.nature.com/articles/s41467-025-62717-7
https://www.nature.com/articles/s41467-025-62717-7
https://www.smolecule.com/products/s627611?utm_src=pdf-body
https://www.smolecule.com/products/s627611?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Lipid-Based Carriers: Utilizing oils, liposomes, or self-emulsifying drug delivery systems (SEDDS)

can be effective for highly lipophilic compounds [3].
Polymer-Based Carriers and Solid Dispersions: Dispersing the drug in a polymer matrix can inhibit

crystallization and maintain the drug in a higher-energy, more soluble amorphous state [3].
Crystal Engineering: Techniques like cocrystallization or salt formation can alter the crystal lattice,

potentially leading to a higher solubility form [3].
Particle Size Reduction (Nanocrystals): Reducing the particle size to the nano-scale significantly

increases the surface area, thereby enhancing the dissolution rate and often apparent solubility [3].

Experimental Workflow Visualization

The diagram below outlines a logical workflow for addressing Usaramine solubility issues, from initial

assessment to advanced strategies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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